Cas no 22872-43-1 (2-butyl-1,3,4-trifluorobenzene)

2-butyl-1,3,4-trifluorobenzene structure
22872-43-1 structure
Product Name:2-butyl-1,3,4-trifluorobenzene
CAS No:22872-43-1
MF:C10H11F3
MW:188.189553499222
CID:1412003
PubChem ID:539749
Update Time:2025-04-20

2-butyl-1,3,4-trifluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 2-butyl-1,3,4-trifluorobenzene
    • Benzene, 2-butyl-1,3,4-trifluoro-
    • 1-n-Butyl-2,3,6-trifluor-benzol
    • AC1LBP3A
    • 1,2,4-Trifluor-3-butylbenzol
    • 2,3,6-Trifluor-n-butyl-benzol
    • CTK8H7041
    • Benzene, 2-butyl-1,3,4-trifluoro-; 1-n-Butyl-2,3,6-trifluor-benzol; AC1LBP3A; 1,2,4-Trifluor-3-butylbenzol; 2,3,6-Trifluor-n-butyl-benzol; CTK8H7041;
    • 22872-43-1
    • HKLUEHGSILZNNP-UHFFFAOYSA-N
    • 2-Butyl-1,3,4-trifluorobenzene #
    • DTXSID80337189
    • Inchi: 1S/C10H11F3/c1-2-3-4-7-8(11)5-6-9(12)10(7)13/h5-6H,2-4H2,1H3
    • InChI Key: HKLUEHGSILZNNP-UHFFFAOYSA-N
    • SMILES: FC1C(=CC=C(C=1CCCC)F)F

Computed Properties

  • Exact Mass: 188.08128484g/mol
  • Monoisotopic Mass: 188.08128484g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 0Ų
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